Cas no 20149-84-2 (N-(Chloroacetyl)3,4-dichloroaniline)

• Product Name: N-(Chloroacetyl)3,4-dichloroaniline
• CAS No: 20149-84-2
• MF: C₈H₆Cl₃NO
• MW: 238.498339176178
• MDL: MFCD00032563
• CID: 289383
• PubChem ID: 234744
• Update Time: 2025-11-02

N-(Chloroacetyl)3,4-dichloroaniline Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-chloro-N-(3,4-dichlorophenyl)-
• 2-Chloro-N-(3,4-dichlorophenyl)acetamide
• 2,3',4'-trichloroacetanilide
• N-chloroacetyl-3,4-dichloroaniline
• N-(Chloroacetyl)3,4-dichloroaniline
• BB 0243232
• 2-chloro-N-(3, 4-dichlorophenyl)acetamide
• 20149-84-2
• NSC-35205
• 2-chloranyl-N-(3,4-dichlorophenyl)ethanamide
• 2-Chloro-N-(3,4-dichloro-phenyl)-acetamide
• N1-(3,4-Dichlorophenyl)-2-chloroacetamide
• Acetamide, 2-chloro-N-(3,4-dichlorophenyl)-
• MFCD00032563
• AKOS000268748
• BS-11085
• SCHEMBL4003878
• N-(3,4-dichlorophenyl)-2-chloroacetamide
• DTXSID50284050
• NSC35205
• EN300-01791
• CHEMBL2164310
• A814287
• Z56821872
• UOCOWKGCPPCUMT-UHFFFAOYSA-N
• F3317-0017
• FT-0629659
• DB-045111
• STK117801
• G30777
• ALBB-002257
• BBL016420

• MDL： MFCD00032563
• Inchi： 1S/C8H6Cl3NO/c9-4-8(13)12-5-1-2-6(10)7(11)3-5/h1-3H,4H2,(H,12,13)
• InChI Key： UOCOWKGCPPCUMT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(CCl)=O)Cl

Computed Properties

• Exact Mass: 236.95100
• Monoisotopic Mass: 236.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Density: 1.511
• Boiling Point: 393.3°Cat760mmHg
• Flash Point: 191.7°C
• Refractive Index: 1.616
• PSA: 29.10000
• LogP: 3.24370

N-(Chloroacetyl)3,4-dichloroaniline Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(Chloroacetyl)3,4-dichloroaniline

Comprehensive Overview of N-(Chloroacetyl)3,4-dichloroaniline (CAS No. 20149-84-2): Properties, Applications, and Industry Insights

N-(Chloroacetyl)3,4-dichloroaniline (CAS No. 20149-84-2) is a specialized organic compound with significant relevance in agrochemical and pharmaceutical research. Its molecular structure, characterized by a chloroacetyl group and 3,4-dichloroaniline moiety, enables versatile reactivity, making it a valuable intermediate in synthetic chemistry. This article explores its properties, applications, and answers trending questions from researchers and industry professionals.

The compound’s IUPAC name reflects its functional groups: N-(2-chloroacetyl)-3,4-dichloroaniline. Its molecular formula (C₈H₆Cl₃NO) and molecular weight (238.5 g/mol) are critical for stoichiometric calculations. Under standard conditions, it appears as a crystalline solid with moderate solubility in polar solvents like acetone or DMF. Researchers often inquire about its synthesis pathway, which typically involves the acylation of 3,4-dichloroaniline with chloroacetyl chloride under controlled conditions.

In agrochemical applications, N-(Chloroacetyl)3,4-dichloroaniline serves as a precursor for herbicides and plant growth regulators. Its dichlorophenyl group enhances bioactivity, aligning with the industry’s demand for eco-friendly crop protection solutions. Recent studies highlight its role in developing low-residue pesticides, a hot topic among sustainable agriculture advocates. SEO data reveals frequent searches for "herbicide intermediates 2024" and "green synthesis of agrochemicals", underscoring its relevance.

Pharmaceutical researchers leverage this compound for heterocyclic synthesis, particularly in constructing indole and quinoline derivatives. Its chloroacetyl group acts as a reactive handle for nucleophilic substitution, enabling structure-activity relationship (SAR) studies. Queries like "CAS 20149-84-2 in drug discovery" or "aniline derivatives in medicinal chemistry" reflect growing interest in its therapeutic potential, especially in antimicrobial and anticancer agent development.

From a safety and handling perspective, proper storage in amber glass containers at 2–8°C is recommended to prevent degradation. Analytical techniques like HPLC (High-Performance Liquid Chromatography) and GC-MS (Gas Chromatography-Mass Spectrometry) are commonly used for purity verification, addressing the search trend "how to analyze CAS 20149-84-2 purity". Regulatory compliance varies by region, with emphasis on REACH and GLP standards.

Innovations in catalytic acylation have optimized the production of N-(Chloroacetyl)3,4-dichloroaniline, reducing byproducts. A 2023 Journal of Organic Chemistry study proposed a microwave-assisted method, improving yield by 15%—a technique frequently searched as "microwave synthesis of anilides". Such advancements align with the green chemistry movement, a dominant theme in academic and industrial forums.

Market analysts note rising demand for halogenated anilines in Asia-Pacific regions, driven by agrochemical expansion. The compound’s supply chain stability faces challenges due to raw material fluctuations, prompting searches like "CAS 20149-84-2 suppliers 2024". Quality benchmarks, including ≥98% purity and low heavy metal content, are key purchasing criteria.

Future research may explore its electrophilic properties in polymer chemistry or photoactive materials, areas gaining traction in materials science. Cross-disciplinary queries such as "aniline derivatives in OLEDs" suggest untapped potential. As synthetic methodologies evolve, N-(Chloroacetyl)3,4-dichloroaniline remains a compound of enduring scientific and industrial interest.